Cas no 864293-50-5 (4-Fluoro-5-methoxy-2-nitrobenzoic acid)
864293-50-5 structure
Product Name:4-Fluoro-5-methoxy-2-nitrobenzoic acid
CAS No:864293-50-5
MF:C8H6FNO5
MW:215.135345935822
MDL:MFCD16159124
CID:1024527
PubChem ID:61991652
Update Time:2024-12-09
4-Fluoro-5-methoxy-2-nitrobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Fluoro-5-methoxy-2-nitrobenzoic acid
- C8H6FNO5
- CM12756
- ST24023548
- Z1819
- Z1815156943
- 4-Fluoro-5-methoxy-2-nitrobenzoic acid (ACI)
- Z905168408
- 4-fluoro-5-methoxy-2-nitro-benzoic acid
- DB-295279
- EN300-136875
- SCHEMBL16649234
- CS-0061951
- 4-Fluoro-5-methoxy-2-nitrobenzoicacid
- AKOS011266816
- SY107970
- DTXSID40734296
- 864293-50-5
- DS-17802
- MFCD16159124
-
- MDL： MFCD16159124
- Inchi： 1S/C8H6FNO5/c1-15-7-2-4(8(11)12)6(10(13)14)3-5(7)9/h2-3H,1H3,(H,11,12)
- InChI Key： MGLFJUZFMICSSW-UHFFFAOYSA-N
- SMILES： O=C(C1C([N+](=O)[O-])=CC(F)=C(OC)C=1)O
Computed Properties
- Exact Mass: 215.02300
- Monoisotopic Mass: 215.02300045g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 92.4
- XLogP3: 1.3
Experimental Properties
- PSA: 92.35000
- LogP: 1.96390
4-Fluoro-5-methoxy-2-nitrobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM157549-5g |
4-Fluoro-5-methoxy-2-nitrobenzoic acid |
864293-50-5 | 95% | 5g |
$320 | 2021-06-17 | |
| Chemenu | CM157549-10g |
4-Fluoro-5-methoxy-2-nitrobenzoic acid |
864293-50-5 | 95% | 10g |
$533 | 2021-06-17 | |
| TRC | F595828-100mg |
4-Fluoro-5-methoxy-2-nitrobenzoic acid |
864293-50-5 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | F595828-250mg |
4-Fluoro-5-methoxy-2-nitrobenzoic acid |
864293-50-5 | 250mg |
$98.00 | 2023-05-18 | ||
| TRC | F595828-500mg |
4-Fluoro-5-methoxy-2-nitrobenzoic acid |
864293-50-5 | 500mg |
$144.00 | 2023-05-18 | ||
| TRC | F595828-1g |
4-Fluoro-5-methoxy-2-nitrobenzoic acid |
864293-50-5 | 1g |
$201.00 | 2023-05-18 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JG483-200mg |
4-Fluoro-5-methoxy-2-nitrobenzoic acid |
864293-50-5 | 95+% | 200mg |
190.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JG483-50mg |
4-Fluoro-5-methoxy-2-nitrobenzoic acid |
864293-50-5 | 95+% | 50mg |
84.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JG483-1g |
4-Fluoro-5-methoxy-2-nitrobenzoic acid |
864293-50-5 | 95+% | 1g |
667.0CNY | 2021-08-04 | |
| Chemenu | CM157549-5g |
4-Fluoro-5-methoxy-2-nitrobenzoic acid |
864293-50-5 | 95% | 5g |
$211 | 2022-12-31 |
4-Fluoro-5-methoxy-2-nitrobenzoic acid Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
864293-50-5 (4-Fluoro-5-methoxy-2-nitrobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
